Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate

• Molecular Formula: C13H14F3NO5S
• Molecular Weight: 353.32 g/mol
• IUPAC Name: butan-2-yl 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfinylacetate
• InChI: InChI=1S/C13H14F3NO5S/c1-3-8(2)22-12(18)7-23(21)11-5-4-9(13(14,15)16)6-10(11)17(19)20/h4-6,8H,3,7H2,1-2H3
• InChI Key: OAAVJFJEPUJPHV-UHFFFAOYSA-N
• SMILES: CCC(C)OC(=O)CS(=O)C1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]

Description

Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate, also known as NBPT, is a chemical compound that has gained significant attention in the scientific community due to its potential to reduce nitrogen loss from fertilizers.

Mechanism of Action

Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate acts as a potent inhibitor of urease, an enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide. Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate binds to the active site of urease, preventing the access of water molecules to the urea substrate, thereby inhibiting its hydrolysis. This results in the retention of nitrogen in the soil, reducing nitrogen loss from fertilizers.
Biochemical and Physiological Effects:
Studies have shown that Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate has no adverse effects on plant growth and development. It does not affect the uptake of other essential nutrients, such as phosphorus and potassium, and does not alter the soil pH. Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate has also been shown to reduce the emission of greenhouse gases, such as nitrous oxide, thereby contributing to climate change mitigation.

Advantages and Limitations for Lab Experiments

Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate is a stable compound that can be easily synthesized and stored. It is also cost-effective, making it an attractive option for farmers. However, Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate has limited solubility in water, which can affect its effectiveness in reducing nitrogen loss from fertilizers. It is also important to note that Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate is not a substitute for proper fertilizer management practices, such as the use of slow-release fertilizers and the application of fertilizers at the right time and rate.

Future Directions

There is still much to be explored in the field of Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate research. Future studies could focus on the optimization of Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate application rates and methods, the development of new formulations that enhance its solubility in water, and the evaluation of its effectiveness in different soil types and climatic conditions. Additionally, the potential of Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate to reduce nitrogen loss in animal waste could also be investigated.
Conclusion:
Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate is a promising compound that has the potential to reduce nitrogen loss from fertilizers, thereby contributing to sustainable agriculture practices. Its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied. Further research is needed to explore its full potential and optimize its application in different agricultural settings.

Synthesis Methods

Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate can be synthesized using various methods, including the reaction of sec-butyl chloroacetate with 2-nitro-4-(trifluoromethyl)benzenesulfinyl chloride in the presence of a base. Other methods involve the reaction of sec-butyl bromoacetate with 2-nitro-4-(trifluoromethyl)benzenesulfinamide or the reaction of sec-butyl bromoacetate with sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate.

Scientific Research Applications

Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate has been extensively studied in the field of agriculture due to its potential to reduce nitrogen loss from fertilizers. Nitrogen is an essential nutrient for plant growth, and the use of fertilizers has significantly increased crop yields. However, a significant amount of nitrogen is lost through volatilization, leaching, and denitrification, leading to environmental pollution and economic losses. Sec-butyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl}acetate inhibits the activity of urease, an enzyme that converts urea to ammonia, thereby reducing volatilization of nitrogen from fertilizers.